2-(4-chlorophenoxy)-N-(3,5-dimethylphenyl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(3,5-dimethylphenyl)-2-methylpropanamide
• InChI: InChI=1S/C18H20ClNO2/c1-12-9-13(2)11-15(10-12)20-17(21)18(3,4)22-16-7-5-14(19)6-8-16/h5-11H,1-4H3,(H,20,21)
• InChI Key: BCZQNAXIYIYTQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl)C
• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol

Description

2-(4-chlorophenoxy)-N-(3,5-dimethylphenyl)-2-methylpropanamide, also known as fenclonine, is a chemical compound that has been widely used in scientific research. Fenclonine is a potent inhibitor of tryptophan hydroxylase, an enzyme that catalyzes the conversion of tryptophan to serotonin, a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep.

Mechanism of Action

Fenclonine acts as a potent inhibitor of tryptophan hydroxylase, the rate-limiting enzyme in the synthesis of serotonin. By inhibiting tryptophan hydroxylase, 2-(4-chlorophenoxy)-N-(3,5-dimethylphenyl)-2-methylpropanamide reduces the availability of tryptophan, the precursor of serotonin, and thus decreases the synthesis of serotonin. This leads to a decrease in the levels of serotonin in the brain and other tissues.
Biochemical and Physiological Effects
The depletion of serotonin by this compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce depressive-like behavior in animal models, suggesting that serotonin plays a crucial role in the regulation of mood. Fenclonine has also been shown to decrease food intake and body weight, indicating that serotonin is involved in the regulation of feeding behavior. In addition, this compound has been shown to decrease pain sensitivity, suggesting that serotonin plays a role in the modulation of pain perception.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chlorophenoxy)-N-(3,5-dimethylphenyl)-2-methylpropanamide is its potency as an inhibitor of tryptophan hydroxylase. This allows for a rapid and complete depletion of serotonin in animal models, which is useful for studying the role of serotonin in various physiological and pathological conditions. However, the use of this compound has some limitations. It can only be used in animal models, as it is not approved for human use. In addition, the depletion of serotonin by this compound is not specific to any particular brain region or cell type, which can limit the interpretation of the results.

Future Directions

There are several future directions for research on 2-(4-chlorophenoxy)-N-(3,5-dimethylphenyl)-2-methylpropanamide. One area of interest is the role of serotonin in the regulation of social behavior. Fenclonine has been shown to decrease social behavior in animal models, suggesting that serotonin may play a role in the regulation of social behavior. Another area of interest is the development of more specific inhibitors of tryptophan hydroxylase, which would allow for a more precise manipulation of serotonin levels in animal models. Finally, the role of serotonin in the regulation of the immune system is an area of growing interest, and this compound may be a useful tool for studying this relationship.
Conclusion
In conclusion, this compound is a potent inhibitor of tryptophan hydroxylase that has been widely used in scientific research to investigate the role of serotonin in various physiological and pathological conditions. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Fenclonine is a valuable tool for studying the role of serotonin in the regulation of behavior, mood, feeding behavior, pain perception, and immune function.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-(3,5-dimethylphenyl)-2-methylpropanamide involves the reaction of 2-(4-chlorophenoxy) acetic acid with 3,5-dimethylphenylmagnesium bromide, followed by the addition of 2-chloro-N-methylpropanamide. The resulting product is then purified by recrystallization to obtain this compound in high yield.

Scientific Research Applications

Fenclonine has been widely used in scientific research to investigate the role of serotonin in various physiological and pathological conditions. It has been used to study the effects of serotonin depletion on behavior, mood, and cognition in animal models. Fenclonine has also been used to investigate the role of serotonin in the regulation of feeding behavior, sleep, and pain perception.